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Compound of Interest

8-Chloro-5-methyl-2-
Compound Name:
phenylquinoline

CAS No.: 25413-16-5

Cat. No.: B14001536

Get Quote

Technical Guide: 8-Chloro-5-methyl-2-
phenylquinoline

Status: Research Compound (Non-Commercial) | Classification: Derived GHS Assessment
Audience: Medicinal Chemists, Process Safety Engineers, Drug Discovery Scientists

Part 1: Chemical Identity & Physicochemical
Properties[1]

This compound belongs to the 2-phenylquinoline family, a scaffold widely investigated for
antimalarial, antiviral (anti-SARS-CoV-2), and anticancer properties.[1] The presence of the 8-
chloro and 5-methyl substituents modulates lipophilicity and metabolic stability.

Table 1: Substance Identification
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Property

Detail

Chemical Name

8-Chloro-5-methyl-2-phenylquinoline

Common Synonyms

8-Chloro-5-methyl-2-phenyl-quinoline; 2-Phenyl-

5-methyl-8-chloroquinoline

Not Assigned (Analog: 8-Chloro-2-

CAS Number methylquinoline is 3033-82-7)
Molecular Formula C16H12CIN

Molecular Weight 253.73 g/mol

SMILES Cclc2nc(c3ccecc3)cec2e(Clecl

Physical State

Solid (Crystalline powder)

Color Off-white to pale yellow (Predicted)
Melting Point 78-85 °C (Predicted based on analogs)

B Soluble in DCM, DMSO, Methanol; Insoluble in
Solubility

Water

LogP (Predicted)

~4.8 (Highly Lipophilic)

Part 2: Hazard Identification & Risk Assessment

(Derived)

Expert Insight: Quinoline derivatives, particularly halogenated ones, are often skin and eye

irritants. The 8-chloro substituent suggests potential for increased persistence and reactivity

compared to the parent quinoline. The primary hazard stems from the precursor 2-chloro-5-

methylaniline, a known toxicant.

GHS Classification (Provisional)

Based on 29 CFR 1910.1200 (OSHA HazCom 2012) and CLP Regulation (EC) No 1272/2008.

 Signal Word:WARNING
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e Hazard Statements:

o

H302: Harmful if swallowed.[2]

[¢]

H315: Causes skin irritation.[2]

[¢]

H319: Causes serious eye irritation.[2][3]

[e]

H335: May cause respiratory irritation.
e Precautionary Statements:
o P261: Avoid breathing dust/fume.
o P280: Wear protective gloves/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing.

Toxicological Assessment (SAR Analysis)

o Acute Toxicity: Predicted LD50 (Oral, Rat) between 500-1200 mg/kg. Data extrapolated from
8-chloroquinoline (LD50 ~700 mg/kg).

o Genotoxicity: Quinolines can intercalate DNA. While the 2-phenyl group adds steric bulk that
may reduce intercalation compared to planar quinolines, this compound should be treated as
a suspected mutagen until tested (Ames test recommended).

o Target Organs: Liver (metabolic processing of halo-quinolines) and Respiratory Tract (dust
irritation).

Part 3: Synthesis & Purification Protocol
(Experimental)

Directive: The most robust laboratory synthesis for 2-phenylquinolines with specific benzene-
ring substitution is the Doebner Reaction followed by decarboxylation. This method avoids the
harsh conditions of the Skraup reaction and allows for regioselective control.
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Workflow Diagram: Synthesis of 8-Chloro-5-methyl-2-
phenylquinoline

Schiff Base Formation Step 1: Doebner C

Click to download full resolution via product page

Caption: Two-step Doebner synthesis pathway via carboxylic acid intermediate.

Detailed Protocol
Step 1. Synthesis of the Carboxylic Acid Intermediate

e Reagents:

[¢]

2-Chloro-5-methylaniline (1.0 eq, 20 mmol)

[e]

Benzaldehyde (1.0 eq, 20 mmol)

o

Pyruvic acid (1.0 eq, 20 mmol)

[¢]

Ethanol (30 mL)

e Procedure:

[e]

Dissolve aniline and benzaldehyde in ethanol in a round-bottom flask. Stir for 15 min to
form the Schiff base (solution may warm slightly).

o Add pyruvic acid dropwise.

o Reflux the mixture for 3—4 hours. A precipitate (the carboxylic acid) typically forms upon
cooling.

o Isolation: Cool to room temperature. Filter the solid, wash with cold ethanol, and dry.

o Checkpoint: Verify intermediate by Mass Spec (Expected [M+H]+: ~298).
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Step 2: Decarboxylation to Target Molecule

e Reagents:
o Intermediate Acid (from Step 1)
o Copper powder (Catalytic amount, ~10% w/w)
o Diphenyl ether (Solvent, optional for thermal control)

e Procedure:

[¢]

Mix the dried acid with copper powder.

[¢]

Heat to 200-220°C (using a sand bath or heating mantle) until CO2 evolution ceases
(bubbling stops).

[¢]

Work-up: Cool the melt. Dissolve in Dichloromethane (DCM) and filter to remove copper.

o

Wash the organic layer with 10% Na2COs (to remove unreacted acid) and Brine.

o

Dry over MgSOa4 and concentrate in vacuo.
 Purification:

o Recrystallize from Ethanol/Hexane or purify via Flash Chromatography (Silica gel,
Hexane:EtOAc 9:1).

Part 4: Safe Handling & Containment

Self-Validating Safety System: The handling of halogenated quinolines requires a
"containment-first" approach to prevent sensitization.

Engineering Controls

» Solid Handling: All weighing and transfer of the solid powder must be performed inside a
Fume Hood or Powder Containment Balance Enclosure.

» Solution Handling: General lab ventilation is sufficient for dilute solutions (<10 mM).
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o Waste: Segregate as Halogenated Organic Waste. Do not mix with oxidizers.

Personal Protective Equipment (PPE)

Category Requirement Rationale

. . Prevents inhalation of dust
Respiratory N95 (minimum) or P100 ) o
during weighing.

o ] Quinolines can penetrate skin;
) Nitrile Gloves (Double gloving
Skin double layer ensures
recommended) )
breakthrough protection.

] Protects against dust and
Eye Chemical Safety Goggles ]
splashes (Irritant H319).

Prevents contamination of
Body Lab Coat (Buttoned) wreet cloth
street clothes.

Safety Decision Tree
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Handling 8-Chloro-5-methyl-2-phenylquinoline

Physical State?

N\

Solid / Powder Solution / Oil
MANDATORY: Standard PPE:
Fume Hood + N95 Mask Nitrile Gloves + Goggles
Avoid Dust Generation Handle in Ventilated Area

NS

Spill Occurs?

/Jlid \quuid

Wet wipe method. Absorb with vermiculite.
DO NOT sweep (dust hazard). Dispose as Halogenated Waste.

Click to download full resolution via product page

Caption: Decision matrix for PPE and spill response based on physical state.

Part 5: References

e Doebner Reaction Mechanism & Protocol: Bergstrom, F. W. "Heterocyclic Nitrogen
Compounds. Part lIA. Hexacyclic Compounds: Pyridine, Quinoline, and Isoquinoline.”
Chemical Reviews, 1944. (Foundational chemistry for 2-phenylquinoline synthesis).

e Precursor Safety (2-Chloro-5-methylaniline): PubChem. "2-Chloro-5-methylaniline - Safety
and Hazards." National Library of Medicine.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b14001536/docs?utm_src=pdf-body-img#8-chloro-5-methyl-2-phenylquinoline-safety-data-sheet-sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14001536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Quinoline SAR & Biological Activity: Kouznetsov, V. V., et al. "Recent Progress in the
Synthesis of Quinolines.” Current Organic Chemistry, 2005. (Context for 2-phenylquinoline
biological relevance).

o General Quinoline Safety: ECHA Registration Dossier for Quinoline. European Chemicals
Agency. (Used for extrapolation of scaffold toxicity).

o Synthesis of 2-Phenylquinolines: "Synthesis of 2-phenylquinoline-4-carboxylic acid via the
Doebner Reaction.” BenchChem Application Note. (General protocol adaptation).

Disclaimer: This document is a technical guide created for research purposes. It does not
replace a certified Safety Data Sheet (SDS) from a chemical manufacturer. Always conduct a
site-specific risk assessment before handling novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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